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Abstract

Phenylacetylglycine (PAGIly), a gut microbiota-derived metabolite of phenylalanine, has
emerged as a significant signaling molecule with profound implications for cardiovascular
health. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of Phenylacetylglycine. It details its role
in cellular signaling, particularly through adrenergic receptors, and provides established
experimental protocols for its synthesis, purification, quantification, and biological evaluation.
This document is intended to serve as a core resource for researchers and drug development
professionals investigating the therapeutic potential of Phenylacetylglycine and its associated
pathways.

Chemical Structure and Physicochemical Properties

Phenylacetylglycine, also known as N-(2-phenylacetyl)glycine or phenaceturic acid, is an N-
acyl-alpha amino acid.[1] It is structurally characterized by a phenylacetyl group attached to the
nitrogen atom of a glycine molecule.[2]

Table 1: Physicochemical Properties of Phenylacetylglycine
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Property Value Source(s)
Chemical Formula C10H11NO3 [21[3114]
Molecular Weight 193.20 g/mol [21[31[5]
CAS Number 500-98-1 [3]
Melting Point 141-143 °C [3]
Water Solubility 0.66 g/L [4116]1[7]
logP 0.51 [41161[7]
pKa (Strongest Acidic) 3.99 [4161071
CH:);i:[gen Bond Acceptor 3 7]
Hydrogen Bond Donor Count 2 41071
Polar Surface Area 66.4 A2 [4][7]

Table 2: Solubility of Phenylacetylglycine in Various Solvents

Solvent Solubility Source(s)
Water 7.3 mg/mL at 11 °C [2][4]
Dimethylformamide (DMF) 25 mg/mL [8]
Dimethyl sulfoxide (DMSO) 10 mg/mL [8]

Ethanol 1 mg/mL [8]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (500 MHz, H20): The proton NMR spectrum of Phenylacetylglycine provides

characteristic signals for the aromatic protons of the phenyl ring, the methylene protons of the

acetyl and glycine moieties, and the amide proton.[9]
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13C NMR: The carbon-13 NMR spectrum shows distinct resonances for the carbonyl carbons,
the aromatic carbons, and the aliphatic carbons of the molecule.[3][4]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of Phenylacetylglycine reveals a molecular ion peak
and characteristic fragmentation patterns. The fragmentation is initiated by the loss of various
neutral molecules, leading to the formation of stable fragment ions.

Infrared (IR) Spectroscopy

The FT-IR spectrum of Phenylacetylglycine displays characteristic absorption bands
corresponding to the functional groups present in the molecule. These include N-H stretching of
the amide, C=0 stretching of the carboxylic acid and amide, and C-H stretching of the aromatic
ring and methylene groups.

Biological Properties and Signaling Pathways

Phenylacetylglycine is a metabolite produced from the dietary amino acid phenylalanine by
the gut microbiota.[8] It has been identified as a signaling molecule that can influence
cardiovascular function.[10]

B2-Adrenergic Receptor Signaling Pathway

Phenylacetylglycine has been shown to interact with and activate 32-adrenergic receptors
(B2AR).[11] This interaction initiates a downstream signaling cascade that can impact
cardiomyocyte function. The proposed pathway involves the activation of Gai, leading to the
activation of phosphatidylinositol 3-kinase (PI3K) and subsequently Akt. This pathway is
implicated in pro-survival and anti-apoptotic effects in cardiomyocytes.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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